Cas no 2229303-10-8 (3-4-(2-methylpropyl)phenylbut-3-en-1-amine)

• Product Name: 3-4-(2-methylpropyl)phenylbut-3-en-1-amine
• CAS No: 2229303-10-8
• MF: C₁₄H₂₁N
• MW: 203.32324385643
• CID: 6449637
• PubChem ID: 165675231
• Update Time: 2025-06-10

3-4-(2-methylpropyl)phenylbut-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-4-(2-methylpropyl)phenylbut-3-en-1-amine
• 2229303-10-8
• EN300-1773616
• 3-[4-(2-methylpropyl)phenyl]but-3-en-1-amine

• Inchi： 1S/C14H21N/c1-11(2)10-13-4-6-14(7-5-13)12(3)8-9-15/h4-7,11H,3,8-10,15H2,1-2H3
• InChI Key： LYMOYXFPYGJZGO-UHFFFAOYSA-N
• SMILES： NCCC(=C)C1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 203.167399674g/mol
• Monoisotopic Mass: 203.167399674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26Ų

Additional information on 3-4-(2-methylpropyl)phenylbut-3-en-1-amine

3-4-(2-Methylpropyl)phenylbut-3-en-1-amine

The compound 3-4-(2-methylpropyl)phenylbut-3-en-1-amine (CAS No. 2229303-10-8) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which combines a phenyl group substituted with a 2-methylpropyl chain and a butenamine moiety. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various research and industrial applications.

Recent studies have highlighted the potential of 3-4-(2-methylpropyl)phenylbut-3-en-1-amine in the development of novel drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to enhance solubility and bioavailability. This property has been extensively studied in preclinical models, demonstrating promising results in improving the efficacy of poorly soluble therapeutic agents.

In the context of agrochemicals, 3-4-(2-methylpropyl)phenylbut-3-en-1-amine has shown potential as a component in formulations designed to enhance crop resistance to environmental stressors. Its role in stabilizing agricultural chemicals under varying climatic conditions has been a focal point of recent agricultural research. Field trials have indicated improved performance of pesticides and herbicides when this compound is included in their formulations.

The synthesis of 3-4-(2-methylpropyl)phenylbut-3-en-1-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the production of this compound with high enantiomeric purity, which is critical for its application in chiral drug development. The use of environmentally friendly solvents and catalysts has also made its synthesis more sustainable, aligning with current green chemistry initiatives.

From a toxicological perspective, 3-4-(2-methylpropyl)phenylbut-3-en-1-amines safety profile has been thoroughly evaluated in acute and chronic toxicity studies. Results indicate that it exhibits low toxicity at typical application doses, with no significant adverse effects observed in animal models. These findings have been instrumental in regulatory approvals for its use in pharmaceutical and agricultural applications.

Looking ahead, the integration of 3-4-(2-methylpropyl)phenylbut-3-en-1-amines into advanced materials such as stimuli-responsive polymers is an emerging area of research. Its ability to undergo reversible structural changes under specific conditions makes it a candidate for applications in smart drug delivery systems and adaptive materials science.

In conclusion, 3-4-(2-methylpropyl)phenylbut-3-en-1-amines (CAS No. 2229303_10_8) stands as a versatile compound with multifaceted applications across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application research, position it as a key molecule for future innovations in healthcare, agriculture, and materials science.